![molecular formula C21H25FN8O3S B2437587 4-(4-(4-((5-fluoro-2-methylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-imidazol-1-yl)-1,3,5-triazin-2-yl)morpholine CAS No. 1203059-86-2](/img/structure/B2437587.png)
4-(4-(4-((5-fluoro-2-methylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-imidazol-1-yl)-1,3,5-triazin-2-yl)morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-(4-((5-fluoro-2-methylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-imidazol-1-yl)-1,3,5-triazin-2-yl)morpholine is a useful research compound. Its molecular formula is C21H25FN8O3S and its molecular weight is 488.54. The purity is usually 95%.
BenchChem offers high-quality 4-(4-(4-((5-fluoro-2-methylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-imidazol-1-yl)-1,3,5-triazin-2-yl)morpholine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-(4-((5-fluoro-2-methylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-imidazol-1-yl)-1,3,5-triazin-2-yl)morpholine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activities
Glucan Synthase Inhibitors
A study on the synthesis and structure-activity relationship of pyridazinones, including derivatives that act as β-1,3-glucan synthase inhibitors, showed efficacy in vivo mouse models of Candida glabrata infection, highlighting their potential in antifungal applications (P. Ting et al., 2011).
Antibacterial Quinolones
Research into the synthesis of amide derivatives of quinolone revealed their significant antibacterial activity against various strains, showcasing the therapeutic potential of such compounds in combating bacterial infections (N. Patel, A. Patel, H. Chauhan, 2007).
Antimycobacterial Activity
A study on fluorinated benzothiazolo imidazole compounds showed promising antimicrobial activity, emphasizing the importance of structural modification in enhancing the efficacy of antimicrobial agents (B. Sathe et al., 2011).
Synthesis and Structural Analysis
Synthesis of Triazine Derivatives
The synthesis and thermal rearrangement of triazine derivatives have been explored, with findings suggesting the formation of oxazolo- or imidazo-sym-triazinones upon thermolysis, indicating the versatility of triazine-based compounds in chemical synthesis (V. V. Dovlatyan et al., 2010).
Ionic Liquid Crystals
Research into piperidinium, piperazinium, and morpholinium ionic liquid crystals demonstrated rich mesomorphic behavior, including smectic and hexagonal columnar phases, highlighting the potential of these compounds in material science applications (K. Lava et al., 2009).
properties
IUPAC Name |
4-[4-[4-(5-fluoro-2-methylphenyl)sulfonylpiperazin-1-yl]-6-imidazol-1-yl-1,3,5-triazin-2-yl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25FN8O3S/c1-16-2-3-17(22)14-18(16)34(31,32)30-8-6-27(7-9-30)19-24-20(28-10-12-33-13-11-28)26-21(25-19)29-5-4-23-15-29/h2-5,14-15H,6-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUUBFJBYFQQSQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)S(=O)(=O)N2CCN(CC2)C3=NC(=NC(=N3)N4C=CN=C4)N5CCOCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25FN8O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
488.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-(4-((5-fluoro-2-methylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-imidazol-1-yl)-1,3,5-triazin-2-yl)morpholine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.